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Compound of Interest

Compound Name:
1-(3-Methoxypropyl)piperidin-4-

one

Cat. No.: B175049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(3-Methoxypropyl)piperidin-4-one is a key chemical intermediate, primarily recognized for

its role in the synthesis of active pharmaceutical ingredients (APIs). Its piperidin-4-one core

structure is a versatile scaffold in medicinal chemistry, appearing in a variety of biologically

active compounds. This technical guide provides a comprehensive overview of the known

properties, synthesis, and applications of 1-(3-Methoxypropyl)piperidin-4-one, with a focus

on its relevance to drug development.

Physicochemical Properties
A summary of the key physicochemical properties of 1-(3-Methoxypropyl)piperidin-4-one is

presented in the table below. These properties are crucial for its handling, storage, and

application in chemical synthesis.
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Property Value Reference(s)

CAS Number 16771-85-0

Molecular Formula C₉H₁₇NO₂ [1]

Molecular Weight 171.24 g/mol [1]

IUPAC Name
1-(3-methoxypropyl)piperidin-

4-one
[1]

Appearance
Colorless to pale yellow

oil/liquid
[2]

Boiling Point 249 °C [2]

Density 0.946 g/cm³ [2]

Flash Point 105 °C [2]

Solubility
Soluble in Chloroform

(Slightly), Methanol (Slightly)
[2]

Storage Temperature

Keep in dark place, Inert

atmosphere, Room

temperature

[2]

Spectroscopic Data
While specific spectral data such as ¹H NMR, ¹³C NMR, IR, and mass spectra are not publicly

available in detail, they are referenced by commercial suppliers as being consistent with the

structure of 1-(3-Methoxypropyl)piperidin-4-one. Researchers requiring this data for

analytical purposes should obtain it directly from the supplier or through in-house analysis.

Synthesis
1-(3-Methoxypropyl)piperidin-4-one is a crucial starting material for the synthesis of more

complex molecules. A common application is in the preparation of 1-(3-

Methoxypropyl)piperidin-4-amine, a key intermediate for the pharmaceutical agent

Prucalopride.[2][3]
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General Synthesis Workflow
The synthesis of 1-(3-Methoxypropyl)piperidin-4-one typically involves the N-alkylation of a

piperidin-4-one precursor. A generalized workflow is depicted below.

Synthesis of 1-(3-Methoxypropyl)piperidin-4-one

Piperidin-4-one

Alkylation

3-methoxy-bromopropane

1-(3-Methoxypropyl)piperidin-4-one

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(3-Methoxypropyl)piperidin-4-one.

Experimental Protocol for a Related Transformation:
Synthesis of 1-(3-Methoxypropyl)piperidin-4-amine
While a detailed protocol for the synthesis of the title compound is not readily available, the

following is a representative procedure for its conversion to 1-(3-Methoxypropyl)piperidin-4-

amine, illustrating its utility.

A two-step synthesis has been described which begins with 1-(3-methoxypropyl)-4-piperidone.

[3] The first step involves an oxime formation using hydroxylamine hydrochloride and acetic

acid under reflux. The resulting oxime is then reduced to the target amine via catalytic

hydrogenation (H₂ with a palladium or nickel catalyst).[3]

Another method involves the Hofmann degradation of 4-formamide-1-(3-methoxypropyl)-

piperidine using dibromohydantoin and potassium hydroxide.[3]
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Biological Activity and Applications in Drug
Development
The primary significance of 1-(3-Methoxypropyl)piperidin-4-one in drug development lies in

its role as a precursor to Prucalopride.[4] Prucalopride is a selective, high-affinity 5-HT₄

receptor agonist that is used for the treatment of chronic constipation.[3] The 3-methoxypropyl

group in Prucalopride is thought to enhance its pharmacokinetic properties, such as metabolic

stability and receptor binding affinity.[3]

While there is no direct evidence of significant biological activity for 1-(3-
Methoxypropyl)piperidin-4-one itself, the piperidin-4-one scaffold is known to be a versatile

pharmacophore.[5] Derivatives of piperidin-4-one have been reported to possess a wide range

of pharmacological activities, including anticancer and antiviral properties.[5][6]

Signaling Pathway of Downstream Product
(Prucalopride)
The mechanism of action of Prucalopride, synthesized from 1-(3-Methoxypropyl)piperidin-4-
one, involves the activation of 5-HT₄ receptors in the gastrointestinal tract. This activation

stimulates the release of acetylcholine, which in turn promotes intestinal muscle contraction

and enhances gastric motility.[3]
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Prucalopride Mechanism of Action
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Caption: Simplified signaling pathway of Prucalopride.

Safety and Handling
Detailed toxicological data for 1-(3-Methoxypropyl)piperidin-4-one is not readily available.

However, safety data for the closely related compound, 1-(3-Methoxypropyl)piperidin-4-amine,

indicates that it is harmful if swallowed or in contact with skin, and can cause severe skin burns

and eye damage.[7] Standard laboratory safety precautions should be taken when handling 1-
(3-Methoxypropyl)piperidin-4-one, including the use of personal protective equipment (PPE)
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such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated

area. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
1-(3-Methoxypropyl)piperidin-4-one is a valuable intermediate in pharmaceutical synthesis,

most notably in the production of Prucalopride. Its physicochemical properties are well-defined,

making it suitable for a range of chemical transformations. While direct biological activity data

for this compound is scarce, its core piperidin-4-one structure holds potential for the

development of novel therapeutics. Further research into the direct biological effects and the

development of detailed, publicly available analytical data for this compound would be

beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b175049?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

